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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)picolinic acid

Cat. No.: B1597479 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

laboratory chemicals is paramount. This document provides essential, immediate safety and

logistical information for handling 4-(2-Hydroxyethyl)picolinic acid, with a focus on personal

protective equipment (PPE), operational protocols, and disposal plans. The following guidance

is based on the safety data for the closely related compound, 2-picolinic acid, and serves as a

robust starting point for safe laboratory practices.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are critical to minimize exposure and ensure

personal safety. The following table summarizes the recommended PPE for handling 4-(2-
Hydroxyethyl)picolinic acid, likely a solid irritant.
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Protection Type Recommended Equipment Specifications and Use

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles

Must conform to EN166 (EU)

or NIOSH (US) standards.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, butyl

rubber, polychloroprene, or

fluorocaoutchouc)

Inspect gloves for degradation

before use and replace if

contaminated.[2] Wash and dry

hands thoroughly after glove

removal.[1][2]

Lab coat or impervious

clothing

Provides a barrier against skin

contact.[1][2] A PVC apron

may also be used.[2]

Respiratory Protection
Dust respirator (Particulate

filter)

Use a NIOSH (US) or CEN

(EU) approved respirator when

ventilation is inadequate or if

dust is generated.[1][3] A P95

(US) or P1 (EU EN 143)

particle respirator is suitable

for nuisance exposures.[1]

Operational and Handling Plan
Safe handling practices are essential to prevent accidental exposure and contamination.

Workflow for Safe Handling:
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Caption: A simplified workflow for the safe handling of 4-(2-Hydroxyethyl)picolinic acid.

Step-by-Step Handling Protocol:

Ventilation: Always handle this compound in a well-ventilated area, preferably in a chemical

fume hood to minimize inhalation of dust.[1][4]

Avoid Dust Formation: Take care to avoid generating dust when handling the solid material.

[1][2] Use dry clean-up procedures for any spills.[2]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[4][5] Always wash hands

thoroughly with soap and water after handling and before breaks.[1][4]

Container Management: Keep the container tightly closed when not in use and store in a

cool, dry place.[1][4] Ensure all containers are clearly labeled.[2]

Emergency Procedures
In case of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2] Seek immediate

medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

[2] Wash the affected skin area with soap and

plenty of water.[1] Seek medical attention if

irritation persists.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[1] Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.

Disposal Plan
Proper disposal of chemical waste is crucial for environmental safety and regulatory

compliance.

Disposal Decision Tree:
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Caption: A decision-making diagram for the disposal of 4-(2-Hydroxyethyl)picolinic acid.
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Disposal Protocol:

Waste Characterization: All waste must be handled in accordance with local, state, and

federal regulations.[2]

Unused Product: For unused and non-recyclable solutions, contact a licensed professional

waste disposal service.[1]

Contaminated Materials: Dispose of contaminated PPE, such as gloves, as chemical waste

in accordance with good laboratory practices and applicable laws.[1]

Containers: Empty containers may retain product residue and should be treated as

hazardous waste. Do not reuse empty containers. Puncture and dispose of them in an

authorized landfill.[2]

Environmental Protection: Do not allow the product or its containers to enter drains or

waterways.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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